Cas no 31075-58-8 (2-Morpholin-4-yl-1H-benzimidazole)

• Product Name: 2-Morpholin-4-yl-1H-benzimidazole
• CAS No: 31075-58-8
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD00569559
• CID: 320092
• PubChem ID: 284017
• Update Time: 2025-06-26

2-Morpholin-4-yl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-morpholinyl)-1H-Benzimidazole
• 1H-Benzimidazole,2-(4-morpholinyl)-
• 2-Morpholin-4-yl-1H-benzimidazole
• 4-(1H-benzimidazol-2-yl)morpholine
• SCHEMBL2674838
• MFCD00569559
• LS-05423
• AE-848/09427021
• DTXSID30300868
• NSC139487
• HMS2191K17
• F0306-0771
• Oprea1_003217
• SR-01000316587-1
• 2-morpholinobenzimidazole
• SMR000061725
• SR-01000316587
• MLS000055287
• Z56855916
• NSC-139487
• 1h-benzimidazole, 2-(4-morpholinyl)-
• 2-(morpholin-4-yl)-1H-1,3-benzodiazole
• DYERGUDBIQHVKO-UHFFFAOYSA-N
• 4-(1H-benzo[d]imidazol-2-yl)morpholine
• 31075-58-8
• AKOS000283151
• FT-0684099
• CHEMBL1323603
• ALBB-017055
• 2-(morpholin-4-yl)-1H-benzimidazole
• DB-211317
• STK054606

• MDL： MFCD00569559
• Inchi： 1S/C11H13N3O/c1-2-4-10-9(3-1)12-11(13-10)14-5-7-15-8-6-14/h1-4H,5-8H2,(H,12,13)
• InChI Key： DYERGUDBIQHVKO-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC3C=CC=CC=3N2)CC1

Computed Properties

• Exact Mass: 203.10600
• Monoisotopic Mass: 203.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.2A^2

Experimental Properties

• Density: 1.283
• Boiling Point: 408.5°C at 760 mmHg
• Flash Point: 200.9°C
• Refractive Index: 1.659
• PSA: 41.15000
• LogP: 1.46450

2-Morpholin-4-yl-1H-benzimidazole Security Information

• HazardClass：IRRITANT

Additional information on 2-Morpholin-4-yl-1H-benzimidazole

Introduction to CAS No 31075-58-8: 2-Morpholin-4-yl-1H-benzimidazole

The compound CAS No 31075-58-8, commonly referred to as 2-Morpholin-4-yl-1H-benzimidazole, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzimidazole ring system with a morpholine moiety, making it a versatile building block for various applications.

Recent studies have highlighted the potential of 2-Morpholin-4-yl-1H-benzimidazole in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The benzimidazole core is known for its ability to interact with biological targets such as protein kinases and DNA, while the morpholine group enhances solubility and bioavailability, making this compound an attractive candidate for therapeutic applications.

In terms of synthesis, researchers have explored various methods to efficiently prepare CAS No 31075-58-8. One notable approach involves the condensation of o-phenylenediamine derivatives with aldehydes or ketones in the presence of a morpholine derivative. This method not only simplifies the synthesis process but also allows for fine-tuning of the compound's properties by modifying the substituents on the benzimidazole ring.

The structural versatility of 2-Morpholin-4-yl-1H-benzimidazole has also led to its use in materials science. For instance, derivatives of this compound have been investigated as potential candidates for organic semiconductors due to their conjugated π-systems and electron-rich aromatic rings. These properties make them suitable for applications in organic electronics, such as field-effect transistors and light-emitting diodes.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic and optical properties of CAS No 31075-58-8 with high accuracy. These studies have provided valuable insights into the compound's behavior under various conditions, paving the way for its optimization in both pharmaceutical and materials-related applications.

In conclusion, 2-Morpholin-4-yl-1H-benzimidazole, with its unique structure and diverse functional groups, continues to be a focal point in contemporary chemical research. Its potential applications span across multiple disciplines, underscoring its importance as a key compound in modern science.